Cas no 851406-65-0 (N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-(trifluoromethyl)benzamide)

• Product Name: N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-(trifluoromethyl)benzamide
• CAS No: 851406-65-0
• MF: C₂₁H₁₉F₃N₂O₂
• MW: 388.382975816727
• CID: 6494622
• Update Time: 2025-07-09

N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-(trifluoromethyl)benzamide
• N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-(trifluoromethyl)benzamide
• Benzamide, N-[2-(1,2-dihydro-5,8-dimethyl-2-oxo-3-quinolinyl)ethyl]-3-(trifluoromethyl)-

• Inchi： 1S/C21H19F3N2O2/c1-12-6-7-13(2)18-17(12)11-15(20(28)26-18)8-9-25-19(27)14-4-3-5-16(10-14)21(22,23)24/h3-7,10-11H,8-9H2,1-2H3,(H,25,27)(H,26,28)
• InChI Key： ZGTKGDHKAYCXMU-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C(C)=CC=C2C)(=O)C1=CC=CC(C(F)(F)F)=C1

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 565.7±50.0 °C(Predicted)
• pka: 11.65±0.70(Predicted)

Additional information on N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-(trifluoromethyl)benzamide

N-2-(5,8-Dimethyl-2-Oxo-1,2-Dihydroquinolin-3-Yl)Ethyl-3-(Trifluoromethyl)Benzamide: A Comprehensive Overview

The compound with CAS No. 851406-65-0, known as N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-(trifluoromethyl)benzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development.

N-Acyl transferase inhibitors are a class of compounds that have been extensively studied for their role in regulating enzyme activity and cellular processes. The quinoline derivative in this compound serves as a critical scaffold for such inhibitory effects. Recent studies have highlighted the ability of this compound to modulate enzyme activity in a highly specific manner, making it a valuable tool in the development of targeted therapies.

The trifluoromethyl group attached to the benzamide moiety introduces significant electronic and steric effects, enhancing the compound's stability and bioavailability. This feature is particularly advantageous in drug design, where maintaining compound integrity within biological systems is crucial. Furthermore, the dimethyl substitution on the quinoline ring contributes to increased lipophilicity, which is essential for membrane permeability and drug delivery.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and bioactivity of this compound with unprecedented accuracy. Molecular docking studies have revealed that this compound exhibits strong interactions with key residues in target enzymes, suggesting its potential as a lead compound in drug discovery programs.

In addition to its biological applications, this compound has shown promise in the field of materials science, particularly in the development of advanced polymers and coatings. The unique combination of functional groups within its structure allows for versatile chemical reactivity, enabling its use as a building block in polymer synthesis.

From an environmental perspective, the synthesis of this compound has been optimized to minimize waste and reduce ecological impact. Green chemistry principles have been incorporated into its production process, ensuring sustainability while maintaining high yields and product quality.

In conclusion, N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-(trifluoromethyl)benzamide represents a cutting-edge advancement in organic chemistry. Its versatile structure, combined with recent research findings, positions it as a key player in both therapeutic development and materials innovation.